4-Fluoro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid

• IUPAC Name: 4-fluoro-3-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H7F5O2/c15-11-3-2-8(13(20)21)5-9(11)7-1-4-12(16)10(6-7)14(17,18)19/h1-6H,(H,20,21)
• InChI Key: QDQPDYMSGQPAPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)C(=O)O)F)C(F)(F)F)F
• Molecular Formula: C14H7F5O2
• DSSTOX Substance ID: DTXSID40691850
• Molecular Weight: 302.20 g/mol
• CAS RN: 1261938-99-1

Description

4-Fluoro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid is a chemical compound that is commonly used in scientific research. It is also known as FF-3TFMB and has a molecular formula of C14H7F7O2. This compound is widely used in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Computational Chemistry and Metabolism Studies

Computational chemistry and NMR spectroscopy have been utilized to study the structure-metabolism relationships of substituted benzoic acids, including fluorinated derivatives. These studies provide insights into the metabolism of such compounds, highlighting the importance of physicochemical properties in determining metabolic pathways. The research indicates a classification of compounds based on their metabolic fates, suggesting a potential for predicting the behavior of similar fluorinated compounds in biological systems (Ghauri et al., 1992).

Hydrogen-Bonded Liquid Crystals

The study of hydrogen-bonded benzoic acid dimers, including fluorinated variants, reveals their role in the formation of liquid crystalline phases. Temperature-dependent FTIR studies indicate that the introduction of fluorine atoms affects the thermal stability and mesophase formation of these compounds. This research contributes to the understanding of how fluorination impacts the properties of liquid crystals, potentially guiding the development of novel materials for display technologies and sensors (Wei et al., 2013).

Catalysis and Metal Ion Sensing

Fluorinated benzoic acids and their derivatives have been explored for their potential in catalysis and metal ion sensing. The design and synthesis of fluorescence probes based on fluorophenols demonstrate their applicability in detecting magnesium and zinc cations. These studies showcase the utility of fluorinated compounds in developing sensitive and selective sensors for metal ions, which are crucial for environmental monitoring and biomedical applications (Tanaka et al., 2001).

Polymer Science

Research on poly(aryl ether)s synthesized from fluorinated monomers, including those with trifluoromethyl groups, highlights the impact of fluorination on polymer properties. These polymers exhibit high thermal stability and glass transition temperatures, along with excellent solubility in common solvents. Such characteristics make them promising candidates for high-performance materials in aerospace, electronics, and other advanced technological applications (Banerjee & Maier, 1999).

Environmental Science

The transformation of phenol to benzoate via para-carboxylation has been studied using fluorinated analogues to elucidate the mechanism of transformation. This research provides valuable insights into the environmental fate of aromatic compounds and suggests potential pathways for the bioremediation of phenolic pollutants (Genthner, Townsend, & Chapman, 1989).